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MK-8745 Storage & Handling Guide

The table below consolidates the storage conditions and solubility data for MK-8745 from several

commercial suppliers.

Specification Supplier Recommendations

Solid Form Storage Desiccate at -20°C [1] [2]; for longer-term storage, -80°C is recommended [3].

Stock Solvent DMSO [3] [1] [2].

Stock
Concentration

≥ 100 mg/mL (231.53 mM) [3] [1]. One supplier lists a specific concentration of

86 mg/mL (199.11 mM) [4].

Stock Solution
Storage

-80°C for 2 years; -20°C for 1 year [3].

| Important Notes | - Hygroscopic DMSO: Use fresh, dry DMSO to prepare stock solutions, as absorbed

moisture can impact solubility and compound stability [3] [4].

Aliquot: Prepare single-use aliquots to avoid repeated freeze-thaw cycles [3] [1].
Warm Before Use: Allow the vial to reach room temperature before opening to prevent condensation

[1]. |
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Biological Context & Experimental Protocols

To help you design and troubleshoot your experiments, here is some key background on MK-8745's

mechanism and commonly studied protocols.

Mechanism of Action: MK-8745 is a highly potent and selective inhibitor of Aurora A kinase, with

an IC50 of 0.6 nM. It shows more than 450-fold selectivity for Aurora A over Aurora B [3] [1] [2].
Aurora A is a serine/threonine kinase crucial for regulating mitosis, and its inhibition by MK-8745
leads to cell cycle arrest at the G2/M phase, accumulation of tetraploid cells, and ultimately, apoptotic
cell death [5] [6] [4]. This apoptosis is often dependent on the p53 status of the cells [3] [4].

The relationship between MK-8745 treatment and its cellular effects can be visualized as follows:
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Sample Cell-Based Assay Protocol: A common method to assess MK-8745's effect is the MTT cell
viability assay [3].

Plate cells at a density of 10,000 cells per well in a 96-well plate.
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Administer Compound: After 24 hours, treat the cells with MK-8745 at your desired

concentrations. Research often uses a range from nanomolar to low micromolar levels (e.g., 1
μM) for varying time points (24-96 hours) [3].

Incubate & Measure: Following the treatment period, add MTT reagent to each well and
incubate to allow formazan crystal formation. Dissolve the crystals and measure the

absorbance to determine cell viability.

Troubleshooting Common Issues

Here are solutions to some potential problems you might encounter:

Issue: Precipitate in Stock Solution

Cause: The stock solution may have been stored for too long at -20°C or exposed to moisture.

Solution: Warm the vial at 37°C and briefly sonicate it in a water bath to re-dissolve the
compound [1]. Always store stock solutions at -80°C for long-term stability.

Issue: Inconsistent Biological Activity

Cause: Degradation of the compound due to improper storage or repeated freeze-thaw cycles.
Solution: Prepare small, single-use aliquots. Check the purity of your stock solution by HPLC if

possible. Also, verify the p53 status of your cell lines, as MK-8745's efficacy is known to be
p53-dependent [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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stock-solution-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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